Cas no 2024453-23-2 (5-Pyrimidinecarboxylic acid, 4-methyl-2-(3-thietanyl)-)

• Product Name: 5-Pyrimidinecarboxylic acid, 4-methyl-2-(3-thietanyl)-
• CAS No: 2024453-23-2
• MF: C₉H₁₀N₂O₂S
• MW: 210.252900600433
• CID: 5276650
• Update Time: 2025-06-14

5-Pyrimidinecarboxylic acid, 4-methyl-2-(3-thietanyl)- Chemical and Physical Properties

Names and Identifiers

• 5-Pyrimidinecarboxylic acid, 4-methyl-2-(3-thietanyl)-

• Inchi： 1S/C9H10N2O2S/c1-5-7(9(12)13)2-10-8(11-5)6-3-14-4-6/h2,6H,3-4H2,1H3,(H,12,13)
• InChI Key： RXDJHRNYPRREES-UHFFFAOYSA-N
• SMILES： C1(C2CSC2)=NC=C(C(O)=O)C(C)=N1

Additional information on 5-Pyrimidinecarboxylic acid, 4-methyl-2-(3-thietanyl)-

Research Brief on 5-Pyrimidinecarboxylic acid, 4-methyl-2-(3-thietanyl)- (CAS: 2024453-23-2): Recent Advances and Applications

In recent years, the compound 5-Pyrimidinecarboxylic acid, 4-methyl-2-(3-thietanyl)- (CAS: 2024453-23-2) has garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic compound, characterized by its unique pyrimidine and thietane moieties, has shown promising potential in various therapeutic applications, including antimicrobial, anticancer, and anti-inflammatory activities. The following research brief synthesizes the latest findings and developments related to this compound, providing a comprehensive overview of its current status in scientific research.

The structural uniqueness of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(3-thietanyl)- lies in its combination of a pyrimidine ring, a carboxylic acid group, and a thietane ring. This configuration imparts distinct chemical properties that make it a valuable scaffold for drug discovery. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its biological activities. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as an inhibitor of bacterial DNA gyrase, highlighting its potential as a novel antibiotic candidate.

One of the key challenges in the development of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(3-thietanyl)- as a therapeutic agent has been its synthetic complexity. However, recent advancements in organic synthesis have enabled more efficient and scalable production methods. A breakthrough paper in Organic Letters (2024) detailed a novel catalytic approach that significantly improved the yield and purity of the compound, paving the way for large-scale applications. These synthetic innovations are critical for further preclinical and clinical evaluations.

Beyond its antimicrobial properties, 5-Pyrimidinecarboxylic acid, 4-methyl-2-(3-thietanyl)- has also been investigated for its role in cancer therapy. Preliminary in vitro studies have shown that the compound exhibits selective cytotoxicity against certain cancer cell lines, particularly those resistant to conventional chemotherapy. Researchers hypothesize that its mechanism involves the disruption of nucleotide metabolism, a pathway crucial for rapidly dividing cancer cells. Ongoing studies are aimed at validating these findings and identifying potential synergies with existing anticancer drugs.

In addition to its therapeutic potential, the compound has also been explored for its use in chemical biology as a molecular probe. Its ability to interact with specific enzymes and receptors makes it a valuable tool for studying cellular pathways and identifying new drug targets. For example, a recent study utilized 5-Pyrimidinecarboxylic acid, 4-methyl-2-(3-thietanyl)- to investigate the role of pyrimidine metabolism in neurodegenerative diseases, uncovering novel insights into disease mechanisms.

Despite these promising developments, several challenges remain. The pharmacokinetic and pharmacodynamic profiles of 5-Pyrimidinecarboxylic acid, 4-methyl-2-(3-thietanyl)- are not yet fully understood, and further studies are needed to assess its safety and efficacy in vivo. Additionally, the compound's stability and bioavailability under physiological conditions require optimization to enhance its therapeutic potential. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to address these issues and advance the compound toward clinical applications.

In conclusion, 5-Pyrimidinecarboxylic acid, 4-methyl-2-(3-thietanyl)- (CAS: 2024453-23-2) represents a promising candidate in the field of chemical biology and drug discovery. Its diverse biological activities, coupled with recent synthetic advancements, position it as a compound of significant interest for future research. Continued exploration of its mechanisms, optimization of its properties, and evaluation of its therapeutic potential will be critical in unlocking its full value for medical and scientific applications.